Cas no 1379310-82-3 (2-(3-ethylphenyl)butan-2-ol)

• Product Name: 2-(3-ethylphenyl)butan-2-ol
• CAS No: 1379310-82-3
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD20528417
• CID: 5199103
• PubChem ID: 79421137
• Update Time: 2026-03-06

2-(3-ethylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylphenyl)butan-2-ol
• Benzenemethanol, α,3-diethyl-α-methyl-

• MDL： MFCD20528417
• Inchi： 1S/C12H18O/c1-4-10-7-6-8-11(9-10)12(3,13)5-2/h6-9,13H,4-5H2,1-3H3
• InChI Key： PJCKBQPBWBNTRG-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC(CC)=C1)(O)CC

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes